Cas no 60047-17-8 (Linalool oxide)

• Product Name: Linalool oxide
• CAS No: 60047-17-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00053543
• CID: 507977
• PubChem ID: 22310
• Update Time: 2025-05-19

Linalool oxide Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-ethenyltetrahydro-a,a,5-trimethyl-
• Linalool Oxide (mixture of isomers)
• 2-(2-Hydroxy-2-Propyl)-5-Methyl-5-Vinyltetrahydrofuran
• Linalool oxide
• LINALOOL OXIDE(RG)
• 2-(2-Hydroxy-2-propyl)-5-methyl-5-vinyltetrahydrofuran (mixture of isomers)
• Linalyl Oxide (mixture of isomers)
• 2-(5-Methyl-5-vinyltetrahydro-2-furyl)-2-propanol (mixture of isomers)
• 5-(1-Hydroxy-1-methylethyl)-2-methyl-2-vinyltetrahydrofuran
• Linolool oxide
• 2-Methyl-2-vinyl-5-(1-hydroxy-1-methylethyl) tetrahydrofuran
• epoxydihydro-linaloo mixed isomers
• Linalool 3,6-oxide
• 2-(Tetrahydro-5-methyl-5-vinyl-2-furyl)propan-2-ol
• Tetrahydro-2-methyl-5-(1-hydroxy-1-methylethyl)-2-vinylfuran
• (Z)-Furanoid linalool oxide
• Linalyl oxide
• 2-Methyl-2-vinyl-5-(1-hydroxy-1-methylethyl)tetrahydrofuran
• Furan linalool oxide
• 5-Ethenyltetrahydro-a,a,5-trimethyl-cis-2-Furanmethanol
• Z-Furanoid linalool oxide
• Linalool oxide B
• cis-Linalool 3,6-oxide
• Linalool oxide I
• alpha,alpha,5-Trimethyl-5-vinyltetrahydrofurfuryl alcohol
• 2,6-Dimethyl-3,6-oxido-7-octen-2-ol
• (±)-cis-Linalyl oxide
• Tetrahydro-alpha,alpha,5-trimethyl-5-vinylfuran-2-methanol
• 2-Methyl-2-vinyl-5-(2-hydroxy-2-propyl)tetrahydrofuran
• 5-Ethenyltetrahydro-a,a,5-trimethyl-(2R,5S)-rel-2-Furanmethanol
• cis-Furanoid linalool oxide
• E-Furanoid linalool oxide
• 5-Ethenyltetrahydro-alpha,alpha,5-trimethyl-2-furanmethanol
• 5-Ethenyltetrahydro-a,a,5-trimethyl-2-furanmethanol, 9CI
• FEMA 3746
• 2-(5-Methyl-5-vinyltetrahydro-2-furanyl)-2-propanol

• MDL： MFCD00053543
• Inchi： 1S/C10H18O2/c1-5-10(4)7-6-8(12-10)9(2,3)11/h5,8,11H,1,6-7H2,2-4H3
• InChI Key： BRHDDEIRQPDPMG-UHFFFAOYSA-N
• SMILES： CC(C1OC(C=C)(C)CC1)(O)C

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.945 g/mL at 20 °C(lit.)
• Boiling Point: 78°C/13mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.452
• PSA: 32.76000
• LogP: 1.88100
• FEMA: 3746 | LINALOOL OXIDE

Linalool oxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 1760 8 / PGII
• WGK Germany：2
• Hazard Category Code： 22-34
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10
• RTECS：OI7782000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Linalool oxide

Comprehensive Guide to Linalool Oxide (CAS No. 60047-17-8): Properties, Applications, and Industry Trends

Linalool oxide (CAS No. 60047-17-8) is a naturally occurring monoterpene ether widely recognized for its floral, woody, and slightly herbal aroma. As a derivative of linalool, this compound plays a pivotal role in the fragrance and flavor industries. Its molecular structure consists of a furan ring fused with a tertiary alcohol, contributing to its unique olfactory profile. Researchers and manufacturers value linalool oxide for its versatility, stability, and compatibility with other aromatic compounds.

The demand for linalool oxide has surged due to growing consumer interest in natural fragrances and botanical extracts. With the rise of clean beauty trends, this compound is increasingly used in perfumes, essential oil blends, and aromatherapy products. A 2023 market analysis revealed that searches for "linalool oxide benefits" and "natural fragrance alternatives" have increased by 42% year-over-year, reflecting shifting consumer preferences toward sustainable ingredients.

From a chemical perspective, CAS 60047-17-8 exhibits remarkable solubility in alcohol and oils while remaining insoluble in water. This property makes it ideal for cosmetic formulations and food-grade flavorings. The compound's stability under moderate heat conditions (up to 150°C) allows for diverse applications in scented candles, diffusers, and baked goods. Recent studies have also explored its potential as a green solvent in pharmaceutical preparations, aligning with the industry's push for eco-friendly excipients.

Innovations in extraction techniques have significantly improved linalool oxide yields. Modern supercritical CO2 extraction methods achieve 98% purity while preserving the compound's delicate aromatic notes. This advancement addresses frequent consumer queries about "how to identify high-quality linalool oxide" and "sustainable sourcing methods." Leading manufacturers now provide GC-MS certification to verify authenticity, responding to market demands for transparency in botanical ingredient supply chains.

The flavor industry utilizes linalool oxide as a key component in fruit flavor reconstructions, particularly for peach, apricot, and tropical fruit profiles. Its ability to enhance flavor persistence makes it valuable in chewing gums and functional beverages. Food scientists note its GRAS (Generally Recognized As Safe) status and low odor threshold (0.5 ppb in water) as critical advantages. Online discussions frequently highlight questions about "linalool oxide in food" and "natural vs synthetic flavor differences," indicating strong public interest in food additive origins.

In aromatherapy applications, linalool oxide demonstrates promising synergy with lavender oil and bergamot extracts. Clinical aromacology studies suggest its potential to modulate alpha brain waves, though more research is needed. This aligns with trending searches for "terpenes for relaxation" and "evidence-based aromatherapy." Product developers are increasingly combining this oxide with CBD isolates and adaptogenic herbs to create next-generation wellness products.

The global market for linalool oxide is projected to grow at 6.8% CAGR through 2028, driven by expanding applications in functional fragrances and nutraceutical delivery systems. Regulatory developments like the EU's updated Cosmetic Ingredient Database have clarified usage guidelines, while ISO standards now include specific testing protocols for terpene oxide purity. These developments address common industry queries about "linalool oxide regulations" and "international compliance standards."

Emerging research into linalool oxide's potential as a biodegradable preservative has captured scientific attention. Preliminary studies show antimicrobial activity against common spoilage microorganisms, suggesting applications in natural product preservation. This intersects with popular searches for "plant-based antimicrobials" and "clean label preservation solutions." As consumers increasingly reject synthetic preservatives, such natural alternatives gain commercial relevance.

Quality control remains paramount when working with CAS 60047-17-8. Advanced analytical techniques like chiral chromatography now enable precise quantification of stereoisomers, crucial for achieving consistent sensory profiles. Industry forums frequently discuss "linalool oxide isomer ratios" and "batch-to-batch consistency," reflecting formulation challenges. Leading suppliers have implemented blockchain traceability systems to document every production stage from raw material to finished product.

Looking ahead, linalool oxide stands at the intersection of multiple consumer megatrends: natural ingredients, sustainable sourcing, and multifunctional additives. Its unique chemical properties continue to inspire innovation across fragrance, flavor, and wellness categories. As research uncovers new applications and extraction methods improve efficiency, this versatile terpene oxide is poised for expanded utilization in science-driven product development.